(4E)-4-[(4-ethoxyphenyl)(hydroxy)methylidene]-5-phenyl-1-(1,3-thiazol-2-yl)pyrrolidine-2,3-dione

• Molecular Formula: C22H18N2O4S
• Molecular Weight: 406.5 g/mol
• IUPAC Name: (4E)-4-[(4-ethoxyphenyl)-hydroxymethylidene]-5-phenyl-1-(1,3-thiazol-2-yl)pyrrolidine-2,3-dione
• InChI: InChI=1S/C22H18N2O4S/c1-2-28-16-10-8-15(9-11-16)19(25)17-18(14-6-4-3-5-7-14)24(21(27)20(17)26)22-23-12-13-29-22/h3-13,18,25H,2H2,1H3/b19-17+
• InChI Key: XUZZUBPTMXZNPS-HTXNQAPBSA-N
• Isomeric SMILES: CCOC1=CC=C(C=C1)/C(=C\2/C(N(C(=O)C2=O)C3=NC=CS3)C4=CC=CC=C4)/O
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=C2C(N(C(=O)C2=O)C3=NC=CS3)C4=CC=CC=C4)O

Description

4-(4-Ethoxybenzoyl)-3-hydroxy-5-phenyl-1-(1,3-thiazol-2-yl)-2,5-dihydro-1H-pyrrol-2-one is a complex organic compound featuring a thiazole ring, a pyrrolone ring, and various substituents. Thiazole derivatives are known for their diverse biological activities, including antibacterial, antifungal, anti-inflammatory, and antitumor properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(4-ethoxybenzoyl)-3-hydroxy-5-phenyl-1-(1,3-thiazol-2-yl)-2,5-dihydro-1H-pyrrol-2-one typically involves multi-step reactions starting from readily available precursors. The key steps include:

Formation of the Thiazole Ring: This can be achieved by reacting a suitable α-haloketone with thiourea under basic conditions.

Formation of the Pyrrolone Ring: This involves cyclization reactions where an appropriate diketone or ketoester is reacted with an amine or ammonia.

Substitution Reactions:

Industrial Production Methods

Industrial production of such complex molecules often involves optimization of reaction conditions to maximize yield and purity. This includes the use of high-throughput screening for catalyst selection, solvent optimization, and temperature control .

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the hydroxy group, forming ketones or quinones.

Reduction: Reduction reactions can target the carbonyl groups, converting them to alcohols or amines.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at various positions on the thiazole and pyrrolone rings.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄) are frequently used.

Substitution: Reagents like halogens, alkyl halides, and acyl chlorides are used under acidic or basic conditions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield quinones, while reduction can produce alcohols or amines .

Scientific Research Applications

4-(4-Ethoxybenzoyl)-3-hydroxy-5-phenyl-1-(1,3-thiazol-2-yl)-2,5-dihydro-1H-pyrrol-2-one has several applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential as an antimicrobial and anti-inflammatory agent.

Medicine: Explored for its antitumor properties and potential use in cancer therapy.

Industry: Utilized in the development of new materials with specific properties, such as polymers and dyes.

Mechanism of Action

The mechanism of action of 4-(4-ethoxybenzoyl)-3-hydroxy-5-phenyl-1-(1,3-thiazol-2-yl)-2,5-dihydro-1H-pyrrol-2-one involves its interaction with various molecular targets:

Molecular Targets: The compound can interact with enzymes and receptors, inhibiting their activity.

Pathways Involved: It may interfere with cellular signaling pathways, leading to apoptosis in cancer cells or inhibition of microbial growth.

Comparison with Similar Compounds

Similar Compounds

Thiazole Derivatives: Compounds like 2-aminothiazole and 4-methylthiazole share similar structural features and biological activities.

Pyrrolone Derivatives: Compounds such as 3-hydroxy-2-pyrrolidinone and 5-phenyl-2-pyrrolidinone are structurally related.

Uniqueness

4-(4-Ethoxybenzoyl)-3-hydroxy-5-phenyl-1-(1,3-thiazol-2-yl)-2,5-dihydro-1H-pyrrol-2-one is unique due to its combination of a thiazole ring with a pyrrolone ring, which imparts distinct chemical and biological properties .